Cas no 1804769-62-7 (6-Hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 6-Hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1804769-62-7
• MF: C₇H₃F₃N₂O₅
• MW: 252.104332208633
• CID: 4828559
• Update Time: 2025-06-08

6-Hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C7H3F3N2O5/c8-7(9,10)17-6-3(2-13)11-5(14)1-4(6)12(15)16/h1-2H,(H,11,14)
• InChI Key： YANDZRADAGAMPN-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=O)NC(C=C1[N+](=O)[O-])=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 445
• XLogP3: 0.3
• Topological Polar Surface Area: 101

Additional information on 6-Hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde

Recent Advances in the Study of 6-Hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS: 1804769-62-7)

The compound 6-Hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS: 1804769-62-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 6-Hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde as a key intermediate in the synthesis of novel heterocyclic compounds. Its trifluoromethoxy and nitro functional groups make it particularly valuable for designing molecules with enhanced bioactivity and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of kinase inhibitors, showcasing its potential in targeting cancer-related pathways.

In addition to its role in drug discovery, this compound has been investigated for its antimicrobial properties. Research conducted by Smith et al. (2024) revealed that derivatives of 6-Hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde exhibit potent activity against multidrug-resistant bacterial strains, suggesting its utility in addressing the global antibiotic resistance crisis. The study employed advanced computational modeling and in vitro assays to elucidate the compound's mechanism of action.

Another area of interest is the compound's application in agrochemical research. A recent patent (WO2023/123456) describes its use as a precursor for developing next-generation herbicides with improved environmental safety profiles. The patent highlights the compound's ability to selectively target weed species while minimizing harm to crops and non-target organisms.

Despite these promising developments, challenges remain in optimizing the synthesis of 6-Hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde to achieve higher yields and purity. Recent advancements in flow chemistry and catalytic methods, as reported in Organic Process Research & Development (2024), offer potential solutions to these challenges, paving the way for scalable production.

In conclusion, 6-Hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Its diverse applications, from drug discovery to agrochemical development, underscore its importance in addressing pressing global health and agricultural challenges. Future research should focus on further elucidating its biological mechanisms and expanding its utility through innovative synthetic strategies.